Cas no 919119-72-5 (1H-Indole-2,7-diboronic acid, pinacol ester)

1H-Indole-2,7-diboronic acid, pinacol ester is a high-purity boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its bifunctional boronic acid groups enable efficient dual-site modifications, making it valuable for constructing complex heterocyclic frameworks in pharmaceutical and materials chemistry. The pinacol ester groups enhance stability, improving handling and storage compared to free boronic acids. This compound exhibits excellent reactivity under mild conditions, facilitating selective functionalization at both the 2- and 7-positions of the indole scaffold. Its consistent performance and compatibility with diverse reaction conditions make it a reliable intermediate for synthesizing advanced organic electronic materials, bioactive molecules, and agrochemicals.

1H-Indole-2,7-diboronic acid, pinacol ester structure

919119-72-5 structure

Product Name:1H-Indole-2,7-diboronic acid, pinacol ester

CAS No:919119-72-5

MF:C₂₀H₂₉B₂NO₄

MW:369.07056593895

CID:765526

PubChem ID:24960964

Update Time:2025-06-07

1H-Indole-2,7-diboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- 1H-Indole, 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
- 1H-INDOLE-2,7-DIBORONIC ACID, PINACOL ESTER
- OR361279
- 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-indole
- D93639
- AS-55375
- DTXSID60648083
- 919119-72-5
- CS-0177877
- AKOS027253169
- 1H-Indole-2,7-diboronic acid, pinacol ester
- Inchi： 1S/C20H29B2NO4/c1-17(2)18(3,4)25-21(24-17)14-11-9-10-13-12-15(23-16(13)14)22-26-19(5,6)20(7,8)27-22/h9-12,23H,1-8H3
- InChI Key： PVELYJHNTSSSOF-UHFFFAOYSA-N
- SMILES： O1B(C2=CC3=CC=CC(B4OC(C)(C)C(C)(C)O4)=C3N2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 369.2282687g/mol
Monoisotopic Mass: 369.2282687g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 2
Complexity: 563
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.7

1H-Indole-2,7-diboronic acid, pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I627070-100mg	1H-Indole-2,7-diboronic acid, pinacol ester	919119-72-5		100mg	$144.00	2023-05-18
TRC	I627070-250mg	1H-Indole-2,7-diboronic acid, pinacol ester	919119-72-5		250mg	$282.00	2023-05-18
TRC	I627070-500mg	1H-Indole-2,7-diboronic acid, pinacol ester	919119-72-5		500mg	$431.00	2023-05-18
TRC	I627070-1g	1H-Indole-2,7-diboronic acid, pinacol ester	919119-72-5		1g	$603.00	2023-05-18
Chemenu	CM218882-1g	2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole	919119-72-5	95%	1g	$137	2024-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B905994-250mg	2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole	919119-72-5	95%	250mg	1,346.40	2021-05-17
Aaron	AR00IHN3-100mg	1H-Indole, 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-	919119-72-5	95%	100mg	$18.00	2024-07-18
Aaron	AR00IHN3-250mg	1H-Indole, 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-	919119-72-5	95%	250mg	$36.00	2024-07-18
Aaron	AR00IHN3-1g	1H-Indole, 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-	919119-72-5	95%	1g	$107.00	2024-07-18
Aaron	AR00IHN3-5g	1H-Indole, 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-	919119-72-5	95%	5g	$374.00	2025-03-21